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Compound of Interest

Compound Name: (S)-1-benzylpiperidin-3-amine

Cat. No.: B065776 Get Quote

This guide provides a comprehensive overview of (S)-1-benzylpiperidin-3-amine, a chiral

amine widely utilized in pharmaceutical research and development. It serves as a crucial

intermediate in the synthesis of bioactive molecules, particularly in the development of novel

therapeutic agents targeting the central nervous system.[1] Its unique structure is a valuable

scaffold in drug design, allowing for modifications to enhance the efficacy and reduce the side

effects of therapeutic compounds.[1]

Physicochemical Properties
(S)-1-benzylpiperidin-3-amine is a white crystalline solid at room temperature.[1] A summary

of its key quantitative data is presented below.

Property Value

Molecular Formula C₁₂H₁₈N₂

Molecular Weight 190.29 g/mol [1]

CAS Number 168466-85-1[1]

Appearance White crystals[1]

Purity ≥ 99%[1]

Storage Conditions 0-8 °C[1]
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Experimental Protocols
The following is a representative protocol for the synthesis of a closely related chiral

aminopiperidine derivative. This method can be adapted for the synthesis of (S)-1-
benzylpiperidin-3-amine.

Synthesis of (R)-3-amino-1-benzylpiperidine

Reaction Setup: The reaction is carried out in a suitable reaction vessel under controlled

temperature conditions.

Procedure: The reaction mixture is initially stirred at 15°C for 1 hour.[2] Following this, the

temperature is increased to 60°C, and stirring is continued for an additional 2 hours.[2]

Workup and Isolation: After the reaction is complete, the mixture is cooled to 20°C.[2] The

product is then extracted three times using toluene (10 mL for each extraction).[2] The

organic layers are combined, and the solvent is removed by concentration under reduced

pressure.[2]

Final Product: This process yields the target product as a yellow-brown oil.[2]

Applications in Drug Discovery
Derivatives of 1-benzylpiperidine are actively investigated for their potential in treating

neurological disorders. Their mechanism of action often involves the modulation of

neurotransmitter systems.[1][3] For instance, certain derivatives have been designed and

evaluated as dual-target inhibitors of acetylcholinesterase (AChE) and the serotonin transporter

(SERT), which are key targets in Alzheimer's disease therapy.[4]
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Caption: Dual inhibition of AChE and SERT by a derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. (R)-3-Amino-1-benzylpiperidine | 168466-84-0 [chemicalbook.com]

3. Buy 1-Benzylpiperidin-3-amine dihydrochloride [smolecule.com]

4. Design, Synthesis, and Evaluation of 1-Benzylpiperidine and 1-Benzoylpiperidine
Derivatives as Dual-Target Inhibitors of Acetylcholinesterase and Serotonin Transporter for

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b065776?utm_src=pdf-body-img
https://www.benchchem.com/product/b065776?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/24204
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8175940.htm
https://www.smolecule.com/products/s8006006
https://pmc.ncbi.nlm.nih.gov/articles/PMC12299174/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12299174/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b065776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Alzheimer′s Disease - PMC [pmc.ncbi.nlm.nih.gov]
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amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b065776#s-1-benzylpiperidin-3-amine-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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